2-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol
Overview
Description
2-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol is a useful research compound. Its molecular formula is C10H12O2 and its molecular weight is 164.20 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Biologically Relevant Scaffolds : This compound is used in a novel domino cyclization process for synthesizing indeno[2,1-c]pyran and cyclopenta[c]pyran derivatives. These scaffolds are relevant in biological contexts, useful for producing hematoxylin and brazilin-like scaffolds (B. S. Subba Reddy et al., 2015).
Synthesis of Fluorescent Dihydrofuran Derivatives : The compound is involved in the homocoupling of gamma-arylated tert-propargyl alcohols, leading to the formation of fluorescent 2,3-dihydrofuran derivatives (Atsushi Funayama et al., 2005).
Potential Dopamine Receptor Ligands : It has been used in the synthesis of derivatives that show affinity for dopamine D1 and D2 receptors. These compounds have potential as central nervous system agents (F. Claudi et al., 1996).
Corrosion Inhibition : Derivatives of this compound have been studied for their anti-corrosive behavior on mild steel in hydrochloric acid solution, showing good inhibitory properties (A. Saady et al., 2018).
Anti-Inflammatory Agents : Diastereoisomers of a related compound have shown significant anti-inflammatory activity in vivo and in vitro, suggesting a new class of anti-inflammatory agents (H. Sheridan et al., 2009).
Diverse Polymerizable Molecules : It's used in [2 + 2 + 2] cycloaddition reactions to yield a variety of polymerizable molecules with a 2,3-dihydro-1H-indene core structure, which have applications in creating polymers (J. Watanabe et al., 2010).
Properties
IUPAC Name |
2-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O2/c11-6-8-5-7-3-1-2-4-9(7)10(8)12/h1-4,8,10-12H,5-6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVDVBBPSEMNODG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(C2=CC=CC=C21)O)CO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901266094 | |
Record name | 2,3-Dihydro-1-hydroxy-1H-indene-2-methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901266094 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
18096-63-4 | |
Record name | 2,3-Dihydro-1-hydroxy-1H-indene-2-methanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18096-63-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,3-Dihydro-1-hydroxy-1H-indene-2-methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901266094 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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